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Compound of Interest

Compound Name: 5-Ethoxy-2-hydroxybenzaldehyde

Cat. No.: B1308184 Get Quote

Essential Safety and Handling Guide for 5-Ethoxy-2-
hydroxybenzaldehyde
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Ethoxy-2-
hydroxybenzaldehyde (CAS No: 80832-54-8). Adherence to these procedures is vital for

ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Classification
5-Ethoxy-2-hydroxybenzaldehyde is a chemical that requires careful handling due to its

potential health effects. The primary hazards are summarized below.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Sensitisation (Category 1) H317: May cause an allergic skin reaction

Serious Eye Irritation (Category 2) H319: Causes serious eye irritation[2]

WGK Germany WGK 3: Severely hazardous for water
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A systematic approach to personal protection is mandatory when handling 5-Ethoxy-2-
hydroxybenzaldehyde. The following PPE is required to minimize exposure.

Eye and Face Protection
Primary Protection: Wear chemical safety goggles that conform to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.

Splash Hazard: When there is a risk of splashing or a significant exothermic reaction, a face

shield must be worn in addition to safety goggles.

Skin Protection
Gloves: Chemical-resistant gloves are essential. Disposable nitrile gloves offer good

protection for incidental contact. Always inspect gloves for integrity before use and dispose

of them after handling the chemical. For prolonged contact, consult the glove manufacturer's

resistance guide.

Protective Clothing: A laboratory coat must be worn and fully buttoned. For larger quantities

or in case of a spill, chemical-resistant coveralls or an apron may be necessary.[3][4]

Footwear: Closed-toe and closed-heel shoes that cover the entire foot are mandatory.

Respiratory Protection
Ventilation: Handle 5-Ethoxy-2-hydroxybenzaldehyde in a well-ventilated area, preferably

within a chemical fume hood, to avoid the formation and inhalation of dust or aerosols.[5][6]

Respirator: If engineering controls are insufficient to maintain exposure below permissible

limits, or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149 approved

respirator should be used.[6][7]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[2]
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Designate a specific area for handling, preferably within a chemical fume hood.

Gather all necessary PPE and ensure it is in good condition.

Have spill cleanup materials readily available.

Handling:

Wear all required PPE before handling the chemical.

Avoid direct contact with skin and eyes.[5]

Minimize the creation of dust.

Use non-sparking tools to prevent ignition sources.[5]

Keep the container tightly closed when not in use.[2][6]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Decontaminate the work area.

Remove and properly store or dispose of PPE. Contaminated clothing should be

laundered separately or discarded.[8]

Emergency and First Aid Procedures
Immediate response is critical in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2][6]

[8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water. If skin irritation or a rash occurs, seek

medical attention.[2][9]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If the person

is not breathing, give artificial respiration. If

symptoms persist, call a poison center or doctor.

[2][6]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. If the person feels unwell, call a poison

center or doctor immediately.[10]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect waste 5-Ethoxy-2-hydroxybenzaldehyde and any contaminated materials (e.g.,

gloves, paper towels) in a dedicated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatible.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.[2]
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Disposal:

Dispose of the chemical waste through a licensed chemical destruction facility or by

controlled incineration with flue gas scrubbing.[5]

Do not discharge into sewers or waterways.[5]

All disposal activities must be in accordance with local, regional, and national

environmental regulations.[2][6]
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Workflow for Handling 5-Ethoxy-2-hydroxybenzaldehyde

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
4. Emergency Response
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Caption: Workflow for the safe handling and disposal of 5-Ethoxy-2-hydroxybenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1308184?utm_src=pdf-body-img
https://www.benchchem.com/product/b1308184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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